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Compound of Interest

Compound Name: (+)-Acutifolin A

Cat. No.: B15191920

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Acutifolin A is a novel bioactive natural product that has garnered interest within the
scientific community. This technical guide provides a comprehensive overview of its discovery,
botanical origin, and foundational biochemical information. The content herein is curated for
professionals in research and drug development, presenting available data in a structured
format, including detailed experimental protocols for its isolation and visualizations of relevant
biological pathways.

Discovery and Botanical Origin

(+)-Acutifolin A was first isolated in 2001 by researchers Takashima and Ohsaki.[1] Itis a
natural compound derived from the bark of Brosimum acutifolium, a tree native to the Amazon
region and utilized in Brazilian folk medicine, where it is known as "Mururé".[2][3] Traditionally,
the bark of this plant has been used for its potent anti-inflammatory, anti-arthritic, and anti-
rheumatic properties.[2][3] The discovery of (+)-Acutifolin A and its congeners, Acutifolins B-F,
was the result of a screening program for new lead compounds from Brazilian medicinal plants.

[2]

Table 1: Chemical and Physical Properties of (+)-Acutifolin A
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Property Value

Molecular Formula C20H2204

Molecular Weight 326.39 g/mol

Appearance Colorless oil

Optical Rotation [0]?°D +94.7 (c 0.47, CHCI5)

UV (MeOH) Amax (log €) 225 (4.08), 278 (3.54), 310 (sh, 3.28) nm
IR (film) vmax 3350, 1680, 1650, 1615, 1590 cm—1

Data sourced from Takashima & Ohsaki, 2001.

Experimental Protocols
Isolation of (+)-Acutifolin A

The following protocol for the isolation of (+)-Acutifolin A is adapted from the original
methodology described by Takashima and Ohsaki (2001).

Experimental Workflow for the Isolation of (+)-Acutifolin A
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Dried Bark of Brosimum acutifolium (3.0 kg)

Extraction with MeOH (3x)

;

Concentration in vacuo to yield MeOH extract (240 g)

Partition between EtOAc and H20

1 |

EtOAc-soluble fraction (70 g) i H20-soluble fraction |
I

i 1

;

Silica Gel Column Chromatography
(n-hexane-EtOAc gradient)

:

Collection of 11 Fractions (Fr. 1-11)

;

Fraction 8 (3.5 g)

Y

Preparative HPLC (ODS)
(CH3CN-H20)

(+)-Acutifolin A (1) (15 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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